(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-3,5-dimethoxyaniline
• InChI: InChI=1S/C15H15F2NO2/c1-19-11-6-10(7-12(8-11)20-2)18-9-13-14(16)4-3-5-15(13)17/h3-8,18H,9H2,1-2H3
• InChI Key: IFMGPVBCGAZETB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NCC2=C(C=CC=C2F)F)OC
• Molecular Formula: C15H15F2NO2
• Molecular Weight: 279.28 g/mol

Description

(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine, also known as DF-MDBP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DF-MDBP belongs to the class of phenethylamines and is structurally similar to other compounds such as 2C-B and mescaline.

Mechanism of Action

(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine is believed to exert its effects through its interaction with the 5-HT2A receptor. It acts as a partial agonist, meaning it binds to the receptor and activates it to a lesser extent than a full agonist. This results in a modulation of the receptor's activity, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has been shown to induce a range of effects on the central nervous system, including alterations in mood, perception, and cognition. It has been reported to produce visual and auditory hallucinations, as well as changes in thought processes and emotional states. (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and sweating.

Advantages and Limitations for Lab Experiments

(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has several advantages for use in lab experiments. It has a high affinity for the 5-HT2A receptor, making it a useful tool for studying the function of this receptor. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has several limitations as well. It is a psychoactive substance and can produce significant effects on the central nervous system, which may confound experimental results. Additionally, its use may be restricted due to legal and ethical considerations.

Future Directions

There are several future directions for research on (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine. One area of interest is its potential therapeutic applications. (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has been shown to have anti-inflammatory and analgesic effects, suggesting it may have potential as a treatment for pain and inflammation. Additionally, its effects on the 5-HT2A receptor may make it a useful tool for studying the pathophysiology of psychiatric disorders such as schizophrenia and depression. Further research is needed to fully understand the potential applications of (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine and its mechanism of action.

Synthesis Methods

(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine can be synthesized through a multi-step process involving the reaction of 2,6-difluorobenzyl chloride with 3,5-dimethoxyphenylamine. The reaction is typically carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified through various methods such as recrystallization or column chromatography.

Scientific Research Applications

(2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has shown potential in various scientific research applications, particularly in the field of neuroscience. It has been studied for its effects on serotonin receptors, which are involved in various physiological and psychological processes such as mood, appetite, and sleep. (2,6-difluorobenzyl)(3,5-dimethoxyphenyl)amine has been shown to have a high affinity for the 5-HT2A receptor, which is a target for many psychoactive substances. This receptor has been implicated in the pathophysiology of various psychiatric disorders such as schizophrenia and depression.